6-(2-Hydroxy-3-methoxyphenyl)-4-imino-3-(3-(trifluoromethyl)phenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

• IUPAC Name: 4-amino-6-(2-hydroxy-3-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-7H-pyrimido[5,4-d]pyrimidine-2,8-dione
• InChI: InChI=1S/C20H14F3N5O4/c1-32-12-7-3-6-11(15(12)29)17-25-13-14(18(30)27-17)26-19(31)28(16(13)24)10-5-2-4-9(8-10)20(21,22)23/h2-8,29H,24H2,1H3,(H,25,27,30)
• InChI Key: BCRVWKOIZVYNQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C2=NC3=C(N(C(=O)N=C3C(=O)N2)C4=CC=CC(=C4)C(F)(F)F)N
• Molecular Formula: C20H14F3N5O4
• Molecular Weight: 445.4 g/mol

Description

6-(2-Hydroxy-3-methoxyphenyl)-4-imino-3-(3-(trifluoromethyl)phenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione is a useful research compound. Its molecular formula is C20H14F3N5O4 and its molecular weight is 445.358. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Electrophile Addition to Naphthalenes

Research by Fujita et al. (2001) explores the reaction of 4-Phenyl-1,2,4-triazoline-3,5-dione (PTAD) with methoxy-substituted naphthalenes, showing the potential for asymmetric synthesis and stereochemical control in organic synthesis. This study highlights the role of hydrogen-bonding interactions in directing stereoselective additions, which could be relevant for designing reactions involving complex molecules like the one of interest Fujita, M., Matsushima, H., Sugimura, T., Tai, A., & Okuyama, T. (2001).

Formation and Transformation of Esters

The work by Cherbuliez et al. (1967) discusses the reaction of o-Methoxycarbonyl-phenyl isocyanate with aminoalkyl orthophosphoric and sulfuric acids, leading to the formation of tetrahydroquinazoline dione esters. This research might provide foundational knowledge for understanding the reactivity and synthetic pathways that could be explored with the compound Cherbuliez, E., Espejo, O., Jindra, H., & Rabinowitz, J. (1967).

High-Performance Liquid Chromatography with Fluorescence Detection

Shimada and Mizuguchi (1992) developed a sensitive and stable reagent for derivatizing conjugated dienes for high-performance liquid chromatography, showcasing the potential for analytical applications of complex molecules in chemistry and biochemistry Shimada, K., & Mizuguchi, T. (1992).

Cycloadditions and Cycloreversions

Research on unusual cycloadditions and cycloreversions by Erden (1981) demonstrates the versatility of triazolinediones in synthetic chemistry, potentially offering insights into novel reaction pathways that could involve the compound of interest ErdenIhsan (1981).